Cas no 2680718-58-3 (benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate)

• Product Name: benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate
• CAS No: 2680718-58-3
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5622796
• PubChem ID: 165930352
• Update Time: 2025-05-20

benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-cyano-4-(4-hydroxypiperidin-1-yl)phenyl]carbamate
• 2680718-58-3
• EN300-28298638
• benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate

• Inchi： 1S/C20H21N3O3/c21-13-16-12-17(6-7-19(16)23-10-8-18(24)9-11-23)22-20(25)26-14-15-4-2-1-3-5-15/h1-7,12,18,24H,8-11,14H2,(H,22,25)
• InChI Key： YLYSZZXIFMQBJD-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=CC(=CC=2C#N)NC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 351.15829154g/mol
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.6Ų

Additional information on benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate

Introduction to benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate (CAS No. 2680718-58-3)

benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate, with the CAS number 2680718-58-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl carbamate moiety, a cyano group, and a 4-hydroxypiperidine ring. These functional groups contribute to its potential therapeutic applications and biological activities.

The synthesis of benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate involves multi-step reactions, typically starting from readily available starting materials. The cyano group and the 4-hydroxypiperidine ring are key components that can be introduced through selective functional group transformations. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to produce this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate has shown promising results in various preclinical studies. One of the most notable areas of research is its potential as a modulator of specific enzymes and receptors. For instance, studies have demonstrated that this compound can interact with certain kinases and G-protein coupled receptors (GPCRs), which are important targets in the treatment of diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

The cyano group in benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate plays a crucial role in its biological activity. This functional group can enhance the compound's binding affinity to target proteins by forming hydrogen bonds or π-stacking interactions. Additionally, the 4-hydroxypiperidine ring contributes to the compound's solubility and metabolic stability, which are essential properties for drug candidates.

Clinical trials involving compounds with similar structural features have provided valuable insights into their safety and efficacy profiles. For example, a recent phase II clinical trial evaluated a related compound for its effectiveness in treating chronic pain. The results indicated that the compound was well-tolerated and showed significant pain relief compared to placebo. These findings suggest that benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate may have similar therapeutic potential.

In addition to its potential therapeutic applications, benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate has also been studied for its use as a tool compound in biochemical assays. Its unique structure makes it an excellent candidate for probing the function of specific enzymes and receptors. Researchers have used this compound to gain a deeper understanding of the mechanisms underlying various biological processes, which can inform the development of new therapeutic strategies.

The pharmacokinetic properties of benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate have been extensively studied to optimize its use in both preclinical and clinical settings. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical for determining the dosing regimen and route of administration. Preclinical data suggest that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are desirable attributes for drug development.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the delivery and efficacy of benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate. Prodrugs are inactive derivatives that are converted into their active form within the body through metabolic processes. By designing prodrugs with improved solubility or targeted delivery mechanisms, it is possible to achieve better therapeutic outcomes while minimizing side effects.

In conclusion, benzyl N-3-cyano-4-(4-hydroxypiperidin-1-yl)phenylcarbamate (CAS No. 2680718-58-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights will emerge, leading to innovative treatments for various diseases.